![molecular formula C7H14Cl2N4O B6225859 3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride CAS No. 2770359-65-2](/img/no-structure.png)
3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride
Overview
Description
3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride, also known as MMPT, is a small molecule compound derived from the triazolo[4,3-a]pyrazine family. It has been studied extensively for its potential applications in the fields of medicine and biology. In particular, it has been used as a tool to study the mechanism of action of various enzymes and proteins. In addition, MMPT has been shown to have potential therapeutic applications, such as in the treatment of cancer and neurodegenerative diseases.
Scientific Research Applications
3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride has been used extensively in scientific research. It has been used as a tool to study the mechanism of action of various enzymes and proteins. For example, it has been used to study the mechanism of action of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter. In addition, 3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride has been used to study the mechanism of action of various G-protein coupled receptors, which regulate cellular signaling pathways.
Mechanism of Action
The exact mechanism of action of 3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride is not yet fully understood. However, it is believed that 3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride binds to certain proteins and enzymes, thereby inhibiting their activity. This inhibition can be used to study the mechanism of action of these proteins and enzymes. In addition, 3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride has been shown to bind to certain G-protein coupled receptors, which can be used to study the mechanism of action of these receptors.
Biochemical and Physiological Effects
3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain enzymes and proteins, which can be used to study the mechanism of action of these enzymes and proteins. In addition, 3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride has been shown to bind to certain G-protein coupled receptors, which can be used to study the mechanism of action of these receptors.
Advantages and Limitations for Lab Experiments
3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride has several advantages for use in laboratory experiments. First, it is a small molecule, which makes it easy to handle and store. Second, it is relatively stable, which makes it suitable for use in long-term experiments. Third, it is relatively inexpensive, which makes it cost-effective for use in experiments.
However, there are some limitations to using 3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride in laboratory experiments. First, its exact mechanism of action is not yet fully understood, which can make it difficult to interpret the results of experiments. Second, it can be difficult to synthesize 3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride in large quantities, which can limit the scope of experiments.
Future Directions
There are several potential future directions for research on 3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride. First, further research is needed to better understand the mechanism of action of 3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride. Second, studies are needed to explore the potential therapeutic applications of 3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride, such as in the treatment of cancer and neurodegenerative diseases. Third, research is needed to explore the potential of 3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride as a tool to study the mechanism of action of various enzymes and proteins. Fourth, studies are needed to explore the potential of 3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride as a tool to study the mechanism of action of various G-protein coupled receptors. Fifth, research is needed to explore the potential of 3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride as a tool to study the mechanism of action of various signaling pathways. Sixth, studies are needed to explore the potential of 3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride as a tool to study the mechanism of action of various drugs. Seventh, research is needed to explore the potential of 3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride as a tool to study the mechanism of action of various toxins. Finally, research is needed to explore the potential of 3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride as a tool to study the mechanism of action of various hormones.
Synthesis Methods
3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride can be synthesized via a two-step process. The first step involves the formation of the parent compound, triazolo[4,3-a]pyrazine, by the reaction of ethyl chloroformate and 2-amino-6-methylpyridine. The second step involves the conversion of the parent compound to 3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride by the reaction of 3-methoxymethyl-2-chloropyridine and triazolo[4,3-a]pyrazine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride involves the reaction of 3-amino-5-methoxymethyl-1,2,4-triazole with 1,3-dichloro-2-propanol in the presence of a base to form the intermediate 3-(2-hydroxypropyl)-5-methoxymethyl-1,2,4-triazole. This intermediate is then reacted with 2,3-dichloro-1,4-naphthoquinone in the presence of a base to form the final product, 3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride.", "Starting Materials": [ "3-amino-5-methoxymethyl-1,2,4-triazole", "1,3-dichloro-2-propanol", "2,3-dichloro-1,4-naphthoquinone", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: 3-amino-5-methoxymethyl-1,2,4-triazole is dissolved in a suitable solvent and a base is added to the solution.", "Step 2: 1,3-dichloro-2-propanol is added dropwise to the solution while stirring at a suitable temperature.", "Step 3: The reaction mixture is stirred for a suitable period of time and then quenched with water.", "Step 4: The resulting solid is filtered and washed with water.", "Step 5: The solid is dried to obtain the intermediate, 3-(2-hydroxypropyl)-5-methoxymethyl-1,2,4-triazole.", "Step 6: 2,3-dichloro-1,4-naphthoquinone is dissolved in a suitable solvent and a base is added to the solution.", "Step 7: The intermediate, 3-(2-hydroxypropyl)-5-methoxymethyl-1,2,4-triazole, is added to the solution while stirring at a suitable temperature.", "Step 8: The reaction mixture is stirred for a suitable period of time and then quenched with water.", "Step 9: The resulting solid is filtered and washed with water.", "Step 10: The solid is dried to obtain the final product, 3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride." ] } | |
CAS RN |
2770359-65-2 |
Product Name |
3-(methoxymethyl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine dihydrochloride |
Molecular Formula |
C7H14Cl2N4O |
Molecular Weight |
241.1 |
Purity |
95 |
Origin of Product |
United States |
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